Cas no 38339-09-2 (Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]-)

• Product Name: Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]-
• CAS No: 38339-09-2
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• CID: 318763
• PubChem ID: 217244
• Update Time: 2025-04-19

Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]-
• 1-(4-amino-3,5-dichlorophenyl)-2-(ethylamino)ethanol
• DTXSID20959263
• Benzenemethanol, 4-amino-3,5-dichloro-alpha-((ethylamino)methyl)-
• 38339-09-2
• BRN 2375207
• 1-(4-Amino-3,5-dichlorophenyl)-2-(ethylamino)ethan-1-ol
• 4-Amino-3,5-dichloro-alpha-((ethylamino)methyl)benzenemethanol

• Inchi： 1S/C10H14Cl2N2O/c1-2-14-5-9(15)6-3-7(11)10(13)8(12)4-6/h3-4,9,14-15H,2,5,13H2,1H3
• InChI Key： HPHLNQZPCJAMMJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CNCC)O)Cl)N

Computed Properties

• Exact Mass: 248.04852
• Monoisotopic Mass: 248.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 394.5°C at 760 mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.596
• PSA: 58.28